Cas no 5247-21-2 (2-[bis(3-methylbutyl)amino]-2-(hydroxymethyl)propane-1,3-diol)

• Product Name: 2-[bis(3-methylbutyl)amino]-2-(hydroxymethyl)propane-1,3-diol
• CAS No: 5247-21-2
• MF: C₁₄H₃₁NO₃
• MW: 261.400844812393
• CID: 1577668
• PubChem ID: 1949110
• Update Time: 2025-04-21

2-[bis(3-methylbutyl)amino]-2-(hydroxymethyl)propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 2-[bis(3-methylbutyl)amino]-2-(hydroxymethyl)propane-1,3-diol
• 1,3-Propanediol, 2-[bis(3-methylbutyl)amino]-2-(hydroxymethyl)-
• 2-[Bis-(3-methyl-butyl)-amino]-2-hydroxymethyl-propane-1,3-diol
• 2-(DIISOPENTYLAMINO)-2-(HYDROXYMETHYL)-1,3-PROPANEDIOL
• STK440881
• AKOS000629744
• MLS000711385
• BRD-K55071461-001-08-5
• CHEMBL1565126
• 2-[bis(3-methylbutyl)amino]-2-(hydroxymethyl)-1,3-propanediol
• 5247-21-2
• SMR000281152
• DTXSID80365705
• HMS2657E17
• BIM-0015301.P001
• CBMicro_015312

• Inchi： 1S/C14H31NO3/c1-12(2)5-7-15(8-6-13(3)4)14(9-16,10-17)11-18/h12-13,16-18H,5-11H2,1-4H3
• InChI Key： FBEJXAVMTLUBOC-UHFFFAOYSA-N
• SMILES： OCC(CO)(CO)N(CCC(C)C)CCC(C)C

Computed Properties

• Exact Mass: 261.23053
• Monoisotopic Mass: 261.23
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.9Ų

Experimental Properties

• Density: 1.004
• Boiling Point: 399.6°C at 760 mmHg
• Flash Point: 182.3°C
• Refractive Index: 1.489
• PSA: 63.93